(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol
Overview
Description
(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol, also known as ATFM, is a chiral trifluoromethylated amino alcohol that has gained significant attention in the field of medicinal chemistry due to its potential applications as a building block for drug discovery. This compound has been found to exhibit interesting biological properties and has been used in various scientific studies for the development of new drugs.
Scientific Research Applications
Amino Acids in Organic Synthesis and Pharmaceuticals
Amino-1,2,4-triazoles, while not the same, share a functional group (amino) with the compound of interest. These compounds serve as raw materials in the fine organic synthesis industry, finding use in the production of agricultural products, pharmaceuticals, dyes, and high-energy materials. They are also used to produce analytical and flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids for applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).
Branched Chain Aldehydes in Food Flavour
Branched aldehydes, derived from amino acids, play a crucial role in flavoring many food products. Their production and degradation from amino acids have been extensively reviewed, highlighting their significance in enhancing food taste and aroma (Smit, Engels, & Smit, 2009).
Perfluorocarbon Compounds in Surface Tension Analysis
The study of binary liquid mixtures containing perfluorocarbons, related to the trifluoro group in the compound of interest, provides insights into surface tension and its critical endpoints. This research has implications for understanding liquid behaviors in various applications, including those involving fluoro-containing compounds (McLure, Whitfield, & Bowers, 1998).
Glycyrrhetinic Acid Derivatives in Anticancer Research
Glycyrrhetinic acid, featuring functional groups amendable to chemical modifications similar to those possible with the compound of interest, is used as a scaffold for developing anticancer agents. Its derivatives have shown potential in targeting various cancer cells, illustrating the compound's role in medicinal chemistry and drug discovery (Hussain et al., 2021).
Metathesis Reactions in Amino Acid Derivative Synthesis
Metathesis reactions, applied in synthesizing and transforming functionalized β-amino acid derivatives, show the utility of amino acids in creating complex molecules for drug research and development. This area reflects the potential chemical versatility and application breadth of compounds like "(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol" in synthesizing biologically relevant molecules (Kiss, Kardos, Vass, & Fülöp, 2018).
properties
IUPAC Name |
(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3NO/c1-3(2)4(10)5(11)6(7,8)9/h3-5,11H,10H2,1-2H3/t4-,5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXBVHOIDJALEU-WHFBIAKZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C(F)(F)F)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]([C@@H](C(F)(F)F)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
291778-50-2 | |
Record name | (2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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